N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide

• IUPAC Name: 1-methyl-3-[(2-thiomorpholin-4-ylacetyl)amino]thiourea
• InChI: InChI=1S/C8H16N4OS2/c1-9-8(14)11-10-7(13)6-12-2-4-15-5-3-12/h2-6H2,1H3,(H,10,13)(H2,9,11,14)
• InChI Key: FHMKCWGKRVUAAI-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NNC(=O)CN1CCSCC1
• Molecular Formula: C8H16N4OS2
• Molecular Weight: 248.4 g/mol

Description

N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide, also known as MTAAH, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a hydrazine derivative that has shown promising results in various bioassays, making it a valuable tool for researchers in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins that are involved in cell growth and division. N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide has been shown to inhibit the activity of thymidylate synthase, an enzyme that is essential for DNA synthesis, leading to the inhibition of cell growth and division. Additionally, N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide has been shown to induce apoptosis, or programmed cell death, in cancer cells, further inhibiting their growth and proliferation.
Biochemical and Physiological Effects
N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide inhibits the growth of cancer cells by inducing apoptosis and inhibiting DNA synthesis. In vivo studies have shown that N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide has antitumor activity in animal models of cancer, leading to the inhibition of tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide has several advantages for use in lab experiments. It is a potent inhibitor of various enzymes and proteins involved in cell growth and division, making it a valuable tool for studying these processes. Additionally, N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide has been shown to have potent antitumor and antimicrobial activity, making it a potential candidate for the development of new cancer treatments and antibiotics. However, one limitation of N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide is that its mechanism of action is not fully understood, making it difficult to predict its effects on different cell types and tissues.

Future Directions

There are several future directions for research on N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide. One area of research could focus on elucidating the mechanism of action of N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide, which could lead to the development of more potent and specific inhibitors of cell growth and division. Additionally, further studies could investigate the potential applications of N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide in the development of new cancer treatments and antibiotics. Finally, research could focus on optimizing the synthesis method of N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide to improve its yield and purity, making it more accessible for scientific research purposes.

Synthesis Methods

N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide can be synthesized by reacting thiomorpholine with acetyl chloride to form N-acetylthiomorpholine, which is then reacted with methylhydrazinecarbothioamide in the presence of a base to form the final product, N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide. This synthesis method has been optimized to produce N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide in high yields and purity, making it a reliable method for producing the compound for scientific research purposes.

Scientific Research Applications

N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide has been extensively studied for its potential applications in scientific research. It has been shown to have potent antitumor activity in various cancer cell lines, making it a promising candidate for the development of new cancer treatments. Additionally, N-methyl-2-(4-thiomorpholinylacetyl)hydrazinecarbothioamide has been shown to have antimicrobial activity against various bacterial strains, making it a potential candidate for the development of new antibiotics.